![molecular formula C14H18ClN3O3S B2871344 5-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-methoxybenzenesulfonamide CAS No. 1226446-21-4](/img/structure/B2871344.png)
5-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C14H18ClN3O3S and its molecular weight is 343.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
- Anti-HIV and Antifungal Activity : A series of benzenesulfonamides, closely related to 5-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-methoxybenzenesulfonamide, were synthesized and found to have in vitro anti-HIV and antifungal activities (Zareef et al., 2007).
- Antibacterial and Antifungal Activity : Other pyrazoline derivatives, including compounds bearing benzenesulfonamide moieties, were synthesized and exhibited notable antimicrobial activity against various bacteria and fungi (Hassan, 2013).
Anticancer Properties
- Anti-Breast Cancer Agent : A derivative of benzenesulfonamide, specifically synthesized for its potential anti-breast cancer properties, showed promising results in molecular docking and dynamic studies, indicating potential for development as an anti-breast cancer agent (Putri et al., 2021).
- Tyrosinase Inhibitor and Anticancer Potential : Another synthesized derivative exhibited tyrosinase enzyme inhibitory activity and has been proposed as a potential candidate for cancer treatment (Rahayu et al., 2022).
Photodynamic Therapy and Carbonic Anhydrase Inhibition
- Photodynamic Therapy for Cancer : A new zinc phthalocyanine derivative substituted with benzenesulfonamide showed high singlet oxygen quantum yield, indicating its potential as a photosensitizer for photodynamic therapy in cancer treatment (Pişkin et al., 2020).
- Carbonic Anhydrase Inhibitors : Novel [1,4]oxazepine-based primary sulfonamides, structurally related to benzenesulfonamides, demonstrated strong inhibition of human carbonic anhydrases, important for therapeutic applications (Sapegin et al., 2018).
Molecular Docking and Drug Design
- Molecular Docking in Anticancer Research : The molecular docking study of a synthesized pyrazoline compound revealed similarities to known anticancer drugs, suggesting its potential for development as an anti-breast cancer medication (Putri et al., 2021).
Properties
IUPAC Name |
5-chloro-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClN3O3S/c1-10-8-11(2)18(17-10)7-6-16-22(19,20)14-9-12(15)4-5-13(14)21-3/h4-5,8-9,16H,6-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRMPWRFLNNOXJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCNS(=O)(=O)C2=C(C=CC(=C2)Cl)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.